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Compound of Interest

Compound Name: SWi20

Cat. No.: B611084

This document provides essential safety and logistical information for the proper disposal of
SW120, a designated waste stream for halogenated organic solvents. Adherence to these
procedures is critical for ensuring laboratory safety, environmental protection, and regulatory
compliance. This guide is intended for researchers, scientists, and drug development
professionals who handle these materials.

Immediate Safety and Handling Precautions

All personnel handling SW120 waste must be familiar with the following safety protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (nitrile or neoprene), safety goggles or a face shield, and a lab coat.

o Ventilation: Handle SW120 waste inside a certified chemical fume hood to minimize
inhalation exposure.

» Spill Management: In the event of a spill, immediately alert laboratory personnel and follow
established spill cleanup procedures. Have a spill kit readily available that is appropriate for
halogenated organic solvents.

o Container Integrity: Regularly inspect waste containers for leaks, cracks, or other damage.
Do not use damaged containers.

Waste Identification and Segregation
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Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure
correct disposal. SW120 is classified as a halogenated organic solvent waste.

e Do Not Mix: Never mix SW120 with other waste streams, such as non-halogenated solvents,
agueous waste, or solid waste. Incompatible materials can lead to chemical reactions, fires,
or explosions.

o Labeling: All SW120 waste containers must be clearly labeled with "Hazardous Waste," the
full chemical names of the contents, and the approximate percentage of each component.

Step-by-Step Disposal Protocol
Follow this procedure for the collection and disposal of SW120 waste:

o Container Selection: Use only designated, chemically resistant containers for SW120 waste.
These are typically high-density polyethylene (HDPE) or glass bottles with secure screw
caps.

o Waste Collection:

o Place the labeled SW120 waste container in a designated satellite accumulation area
(SAA), which is typically within or near the fume hood where the waste is generated.

o Use a funnel to transfer waste into the container to prevent spills.

o Do not fill the container beyond 90% capacity to allow for vapor expansion.
o Container Sealing and Labeling:

o Once the container is full, securely fasten the cap.

o Ensure the hazardous waste tag is completely filled out with all constituents and their
concentrations.

e Request for Pickup:

o Transport the sealed and labeled container to the facility's central hazardous waste
storage area.
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o Submit a chemical waste pickup request through your institution's Environmental Health &
Safety (EHS) department.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the handling and disposal of
SW120 waste.

Parameter Guideline Rationale
) ) Do not exceed 90% of Prevents spills and allows for
Container Fill Level ) ) )
container capacity vapor expansion.
] ] Maximum 55 gallons per Regulatory limit for waste held
Satellite Accumulation ] ) ]
accumulation point outside the central
] o Maximum 180 days from the Federal and state regulatory
Storage Time Limit ) )
accumulation compliance for

Experimental Workflow for Waste Disposal

The following diagram illustrates the standard workflow for the disposal of SW120 waste from
the point of generation to final pickup.
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Caption: Workflow for SW120 Waste Disposal.

Logical Relationship of Waste Segregation

The following diagram illustrates the decision-making process for proper chemical waste
segregation, highlighting the path for SW120.
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Caption: Decision Tree for Waste Segregation.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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